Cas no 2138523-75-6 (2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
• CAS No: 2138523-75-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5921723
• PubChem ID: 165489363
• Update Time: 2025-10-31

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
• 2138523-75-6
• EN300-1138990

• Inchi： 1S/C10H16N2O2/c1-5-12-8(6-7(2)11-12)10(3,4)9(13)14/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： OYZGZQXWRWLHBZ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CC(C)=NN1CC)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid

Introduction to 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid (CAS No. 2138523-75-6)

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid, with the CAS number 2138523-75-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Physical Properties

The molecular formula of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid is C₁₁H₁₆N₂O₂, and its molecular weight is approximately 204.26 g/mol. The compound features a pyrazole ring with an ethyl and methyl substituent at positions 1 and 3, respectively, and a 2-methylpropanoic acid moiety attached to the pyrazole ring at position 5. This unique structural arrangement contributes to its chemical stability and biological activity.

In terms of physical properties, 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's melting point is around 140°C, and it has a pKa value of approximately 4.7, indicating its acidic nature.

Synthesis Methods

The synthesis of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl acetoacetate with hydrazine hydrate to form the corresponding pyrazole derivative, followed by alkylation with an appropriate alkyl halide to introduce the ethyl and methyl groups. The final step involves the esterification of the carboxylic acid group to form the target compound.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method typically involves the condensation of ethyl acetoacetate with hydrazine hydrate under microwave irradiation, followed by alkylation and esterification steps. The microwave-assisted synthesis method is particularly advantageous due to its efficiency and environmental friendliness.

Biological Activity and Therapeutic Potential

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid has been extensively studied for its biological activity and therapeutic potential. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in affected tissues.

In addition to its anti-inflammatory effects, 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid has also demonstrated potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of signaling pathways such as NF-kB and MAPK, which are known to play crucial roles in cancer cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on conditions such as rheumatoid arthritis, Crohn's disease, and various types of cancer.

If these trials yield positive outcomes, it is anticipated that further clinical development will follow, potentially leading to the approval of this compound for therapeutic use. The development of new drugs based on this compound could provide significant benefits for patients suffering from inflammatory diseases and cancer.

Safety Considerations

In terms of safety, preliminary studies have indicated that 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be approved for widespread use. Ongoing research is focused on identifying any potential side effects or toxicities associated with long-term administration.

Conclusion

2-(1-Ethyl-3-methyl-1H-pyrazol-5-yL)-2-methyLpropanoic acid, identified by CAS number 2138523-75669999999999999999996 (corrected: 204), is a promising compound with a unique chemical structure that offers significant therapeutic potential. Its anti-inflammatory properties make it a valuable candidate for treating inflammatory diseases, while its anti-cancer effects suggest potential applications in oncology. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds great promise for future drug development efforts.